Cas no 2229167-46-6 (3,3-Difluoro-1-(pentafluorophenyl)cyclobutan-1-amine)

• Product Name: 3,3-Difluoro-1-(pentafluorophenyl)cyclobutan-1-amine
• CAS No: 2229167-46-6
• MF: C₁₀H₆F₇N
• MW: 273.150166988373
• CID: 5759007
• PubChem ID: 165669639
• Update Time: 2025-05-23

3,3-Difluoro-1-(pentafluorophenyl)cyclobutan-1-amine Chemical and Physical Properties

Names and Identifiers

• EN300-1959969
• 2229167-46-6
• 3,3-difluoro-1-(pentafluorophenyl)cyclobutan-1-amine
• 3,3-Difluoro-1-(pentafluorophenyl)cyclobutan-1-amine

• Inchi： 1S/C10H6F7N/c11-4-3(9(18)1-10(16,17)2-9)5(12)7(14)8(15)6(4)13/h1-2,18H2
• InChI Key： YTFBWYHQFSHAHJ-UHFFFAOYSA-N
• SMILES： FC1(CC(C2C(=C(C(=C(C=2F)F)F)F)F)(C1)N)F

Computed Properties

• Exact Mass: 273.03884633g/mol
• Monoisotopic Mass: 273.03884633g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 26Ų

Additional information on 3,3-Difluoro-1-(pentafluorophenyl)cyclobutan-1-amine

Research Brief on 3,3-Difluoro-1-(pentafluorophenyl)cyclobutan-1-amine (CAS: 2229167-46-6): Recent Advances and Applications

The compound 3,3-Difluoro-1-(pentafluorophenyl)cyclobutan-1-amine (CAS: 2229167-46-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential use in drug development.

Recent studies have highlighted the synthetic challenges and innovative approaches to obtaining 3,3-Difluoro-1-(pentafluorophenyl)cyclobutan-1-amine with high purity and yield. Researchers have employed advanced fluorination techniques and cyclobutane ring-forming reactions to optimize the synthesis process. The presence of both difluoro and pentafluorophenyl groups in the molecule contributes to its high reactivity and potential as a building block for more complex pharmaceutical agents.

In terms of biological activity, preliminary investigations suggest that this compound exhibits interesting interactions with various biological targets. Its structural features, particularly the electron-withdrawing effects of the fluorine atoms, make it a promising candidate for modulating protein-ligand interactions. Recent in vitro studies have demonstrated its potential as an inhibitor for certain enzymes involved in inflammatory pathways, though further validation is required.

One of the most promising applications of 3,3-Difluoro-1-(pentafluorophenyl)cyclobutan-1-amine lies in its use as a precursor for the development of novel PET (Positron Emission Tomography) tracers. The fluorine atoms in its structure make it amenable to radiolabeling with fluorine-18, a key isotope used in medical imaging. Early-stage research has shown encouraging results in targeting specific biomarkers associated with neurological disorders.

From a safety and toxicological perspective, recent assessments indicate that this compound requires careful handling due to its reactive nature. However, its metabolic stability appears favorable compared to similar fluorinated compounds, suggesting potential for further pharmaceutical development. Researchers are currently investigating its pharmacokinetic properties and potential off-target effects.

The pharmaceutical industry has shown growing interest in this compound, with several patent applications filed in the past two years covering its synthetic methods and potential therapeutic uses. These developments suggest that 3,3-Difluoro-1-(pentafluorophenyl)cyclobutan-1-amine may soon transition from being a research chemical to a valuable intermediate in drug discovery pipelines.

Future research directions for this compound include exploring its potential in combination therapies, further optimizing its synthetic pathways for industrial-scale production, and conducting more comprehensive biological evaluations. The unique properties of this molecule position it as a potentially valuable tool in addressing current challenges in medicinal chemistry, particularly in the development of fluorinated pharmaceuticals.

In conclusion, 3,3-Difluoro-1-(pentafluorophenyl)cyclobutan-1-amine (CAS: 2229167-46-6) represents an exciting area of research in chemical biology and pharmaceutical development. While still in the early stages of investigation, its unique structural features and demonstrated biological activity make it a compound worthy of continued study and potential therapeutic application.